Cas no 110925-52-5 (2-(1H-1,3-benzodiazol-5-yl)acetonitrile)

2-(1H-1,3-benzodiazol-5-yl)acetonitrile structure

110925-52-5 structure

Product Name:2-(1H-1,3-benzodiazol-5-yl)acetonitrile

CAS No:110925-52-5

MF:C₉H₇N₃

MW:157.171981096268

CID:129020

PubChem ID:13846352

Update Time:2025-04-18

2-(1H-1,3-benzodiazol-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 1H-Benzimidazole-5-acetonitrile(9CI)
- 1H-Benzimidazole-6-acetonitrile
- 2-(3H-benzimidazol-5-yl)acetonitrile
- 2-(1H-1,3-benzodiazol-5-yl)acetonitrile
- EN300-1709469
- 110925-52-5
- DTXSID60551149
- (1H-Benzimidazol-6-yl)acetonitrile
- 2-(1H-Benzo[d]imidazol-5-yl)acetonitrile
- Inchi： 1S/C9H7N3/c10-4-3-7-1-2-8-9(5-7)12-6-11-8/h1-2,5-6H,3H2,(H,11,12)
- InChI Key： ZQLUGIGOZJUGRM-UHFFFAOYSA-N
- SMILES： N1C=NC2C=CC(CC#N)=CC1=2

Computed Properties

Exact Mass: 157.06411
Monoisotopic Mass: 157.063997236g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 52.5Å²

Experimental Properties

PSA: 52.47
LogP: 1.62898

2-(1H-1,3-benzodiazol-5-yl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM416521-1g	1H-Benzimidazole-5-acetonitrile(9CI)	110925-52-5	95%+	1g	$973	2023-01-12
Alichem	A061000288-250mg	1H-benzimidazole-5-acetonitrile	110925-52-5	98%	250mg	$809.20	2023-09-04
Alichem	A061000288-500mg	1H-benzimidazole-5-acetonitrile	110925-52-5	98%	500mg	$1177.86	2023-09-04
Alichem	A061000288-1g	1H-benzimidazole-5-acetonitrile	110925-52-5	98%	1g	$1959.22	2023-09-04
Enamine	EN300-1709469-1g	2-(1H-1,3-benzodiazol-5-yl)acetonitrile	110925-52-5	95%	1g	$1485.0	2023-09-20
Enamine	EN300-1709469-5g	2-(1H-1,3-benzodiazol-5-yl)acetonitrile	110925-52-5	95%	5g	$4309.0	2023-09-20
Enamine	EN300-1709469-10g	2-(1H-1,3-benzodiazol-5-yl)acetonitrile	110925-52-5	95%	10g	$6390.0	2023-09-20
Enamine	EN300-1709469-0.05g	2-(1H-1,3-benzodiazol-5-yl)acetonitrile	110925-52-5	95%	0.05g	$344.0	2023-09-20
Enamine	EN300-1709469-0.1g	2-(1H-1,3-benzodiazol-5-yl)acetonitrile	110925-52-5	95%	0.1g	$515.0	2023-09-20
Enamine	EN300-1709469-0.25g	2-(1H-1,3-benzodiazol-5-yl)acetonitrile	110925-52-5	95%	0.25g	$735.0	2023-09-20

2-(1H-1,3-benzodiazol-5-yl)acetonitrile Related Literature

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ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
2. Excitation energies from ground-state density-functionals by means of generator coordinates

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3. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
4. Establishment and implications of a characterization method for magnetic nanoparticle using cell tracking velocimetry and magnetic susceptibility modified solutions

Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
5. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526

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